Cas no 2758002-93-4 (3-Cyclopentyl-1,2-oxazole-5-carbonitrile)

• Product Name: 3-Cyclopentyl-1,2-oxazole-5-carbonitrile
• CAS No: 2758002-93-4
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5770557
• PubChem ID: 165760677
• Update Time: 2023-11-15

3-Cyclopentyl-1,2-oxazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2758002-93-4
• 3-cyclopentyl-1,2-oxazole-5-carbonitrile
• EN300-37141946
• 3-Cyclopentyl-5-isoxazolecarbonitrile
• 3-Cyclopentyl-1,2-oxazole-5-carbonitrile

• Inchi： 1S/C9H10N2O/c10-6-8-5-9(11-12-8)7-3-1-2-4-7/h5,7H,1-4H2
• InChI Key： IYZACZXESXQCPO-UHFFFAOYSA-N
• SMILES： O1C(C#N)=CC(C2CCCC2)=N1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 296.5±28.0 °C(Predicted)
• pka: -4.28±0.50(Predicted)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds